Cas no 4721-17-9 (Hexadecylphosphonic acid)

• Product Name: Hexadecylphosphonic acid
• CAS No: 4721-17-9
• MF: C₁₆H₃₅O₃P
• MW: 306.421066522598
• MDL: MFCD00015836
• CID: 328995
• PubChem ID: 253661010
• Update Time: 2025-11-01

Hexadecylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-hexadecyl-
• Hexadecylphosphonic Acid
• n-Hexadecylphosphonic Acid
• P-hexadecyl-Phosphonic acid
• HDPA
• cetylphosphonic acid
• Hexadecylphosphonic acid, 97%
• JDPSFRXPDJVJMV-UHFFFAOYSA-N
• FT-0717035
• N-HEXADECYLPHOSPHONICACID
• 4721-17-9
• CS-0361632
• DTXSID20549385
• AKOS017343250
• MFCD00015836
• H1488
• SCHEMBL33472
• T72502
• DB-070781
• Hexadecylphosphonic acid

• MDL： MFCD00015836
• Inchi： 1S/C16H35O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17,18)19/h2-16H2,1H3,(H2,17,18,19)
• InChI Key： JDPSFRXPDJVJMV-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 306.23200
• Monoisotopic Mass: 306.23238197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 93.0 to 97.0 deg-C
• PSA: 67.34000
• LogP: 5.64540
• Solubility: Not available

Hexadecylphosphonic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents
• Material Chemicals Electrical Materials

Additional information on Hexadecylphosphonic acid

Comprehensive Overview of Hexadecylphosphonic Acid (CAS No. 4721-17-9): Properties, Applications, and Industry Insights

Hexadecylphosphonic acid (CAS No. 4721-17-9), a long-chain organophosphorus compound, has garnered significant attention in material science and surface chemistry due to its unique molecular structure and versatile applications. This phosphonic acid derivative features a 16-carbon alkyl chain bonded to a phosphonate group, enabling it to act as an effective surface modifier, corrosion inhibitor, and self-assembled monolayer (SAM) precursor. Its hydrophobic properties and strong affinity for metal oxides make it invaluable in nanotechnology, biomedical coatings, and advanced material synthesis.

Recent trends highlight growing interest in sustainable material design, where Hexadecylphosphonic acid plays a pivotal role. Researchers are exploring its use in energy-efficient coatings for solar panels and anti-fouling surfaces for marine applications—topics frequently searched in academic and industrial forums. The compound’s ability to form stable monolayers on aluminum, titanium, and stainless steel aligns with the demand for durable industrial materials and green chemistry solutions.

From a technical perspective, CAS 4721-17-9 exhibits a melting point range of 95–100°C and limited solubility in water but dissolves well in organic solvents like ethanol and chloroform. These properties facilitate its integration into solution-phase deposition processes, a method widely discussed in nanofabrication circles. Users often search for "how to purify Hexadecylphosphonic acid" or "compatibility with metal oxides," reflecting practical challenges in lab-scale applications.

The compound’s relevance extends to biomedical engineering, where its anti-adhesive coatings reduce bacterial attachment on implants—a hot topic linked to antibiotic resistance concerns. Studies also suggest potential in drug delivery systems due to its pH-responsive degradation, a feature highlighted in recent PubMed queries. Manufacturers increasingly seek "high-purity Hexadecylphosphonic acid suppliers" to meet stringent biomedical standards.

Environmental considerations further drive innovation. Hexadecylphosphonic acid-based coatings demonstrate lower toxicity compared to traditional halogenated compounds, addressing eco-friendly material demands. Searches for "biodegradable phosphonates" or "non-toxic corrosion inhibitors" underscore this shift. Regulatory databases like REACH and EPA now track such alternatives, emphasizing compliance with green chemistry principles.

In electronics, the compound’s role in printed circuit board (PCB) manufacturing is gaining traction. Its adhesion-promoting properties enhance copper layer stability, reducing delamination risks—a frequent issue queried in electronics forums. Emerging applications in flexible electronics and wearable sensors leverage its thin-film uniformity, a key focus in IEEE publications.

Market analytics reveal rising demand for CAS 4721-17-9 in Asia-Pacific regions, driven by expanding nanotechnology research infrastructure. Suppliers often optimize product listings with terms like "Hexadecylphosphonic acid price per gram" or "bulk phosphonic acid distributors" to capture B2B traffic. Quality certifications (ISO 9001, HPLC analysis reports) are critical ranking factors for vendor pages.

Future directions include hybrid nanocomposites combining Hexadecylphosphonic acid with graphene or silica nanoparticles—a trend mirrored in Google Scholar metrics. Patent filings related to "phosphonate-functionalized materials" surged by 22% in 2023, indicating robust R&D activity. For laboratories, protocols on "SAM formation using Hexadecylphosphonic acid" remain top-downloaded resources.

In summary, Hexadecylphosphonic acid (CAS No. 4721-17-9) bridges fundamental research and industrial innovation. Its multidisciplinary applications—from rust prevention to biointerface engineering—reflect evolving priorities in sustainability and advanced manufacturing. As search behaviors shift toward "phosphonic acid alternatives" and "scalable SAM techniques," this compound’s technical and commercial significance will continue to expand.